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Compound of Interest

Compound Name: Bis-PCBM

Cat. No.: B1434580

Technical Support Center: Bis-PCBM Based
Solar Cells

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers and scientists working on reducing charge carrier recombination in Bis-
PCBM based solar cells.

Frequently Asked Questions (FAQSs)

Q1: What are the primary causes of charge carrier recombination in Bis-PCBM based solar
cells?

Charge carrier recombination in Bis-PCBM based solar cells is a critical factor limiting device
efficiency. The primary causes can be categorized as follows:

e Morphological Issues: The nanoscale morphology of the bulk heterojunction (BHJ) blend of
the donor polymer and Bis-PCBM is a dominant factor.

o Poor Phase Separation: Inadequate or excessive phase separation between the donor
and acceptor materials can lead to either inefficient charge separation or the creation of
isolated domains, respectively. This can result in trap-assisted recombination.[1]

o Low Crystallinity and Purity: Low crystalline quality and purity of the donor polymer
aggregates can hinder charge delocalization, which is crucial for the re-dissociation of
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interfacial charge-transfer states that are precursors to recombination.[2][3][4][5]

o Unfavorable Domain Size: The size of the donor and acceptor domains influences the
probability of charge carriers reaching the electrodes before they recombine.

« Interfacial Defects: Defects at the interfaces between the active layer and the electron or
hole transport layers can act as recombination centers, leading to non-radiative
recombination and reduced open-circuit voltage (Voc) and fill factor (FF).[6][7]

» Energetic Disorder: A high degree of energetic disorder within the active layer can trap
charge carriers, increasing the likelihood of recombination.[8]

» Imbalanced Charge Carrier Mobility: A significant mismatch between electron and hole
mobility can lead to the accumulation of slower charge carriers within the device, increasing
the probability of bimolecular recombination.

Q2: How do solvent additives help in reducing recombination?

Solvent additives, typically high-boiling-point liquids added in small quantities to the casting
solution, are a powerful tool for controlling the active layer morphology and reducing
recombination. Their mechanisms of action include:

e Promoting Favorable Nanoscale Morphology: Additives like 1,8-diiodooctane (DIO) can
improve the nanoscale phase separation, leading to the formation of more ordered,
interpenetrating networks of the donor and acceptor materials.[9][10] This optimized
morphology facilitates more efficient exciton dissociation and charge transport, thereby
reducing the chances of recombination.[9][10]

e Enhancing Crystallinity: Certain additives can promote the crystallinity of the donor polymer,
which supports charge delocalization and reduces recombination rates.[2][3][4][5]

» Reducing Geminate and Bimolecular Recombination: By optimizing the morphology,
additives can reduce both geminate recombination (recombination of an electron-hole pair
generated from the same exciton) and bimolecular recombination (recombination of free
electrons and holes).[9][11]
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» Improving Charge Carrier Mobility: Some additives have been shown to increase electron
mobility, leading to more balanced charge transport and reduced recombination.[9]

Q3: What is the role of thermal annealing in controlling recombination?

Thermal annealing, a post-deposition heat treatment, is a common technique to optimize the
morphology of the active layer. When performed correctly, it can:

Improve Polymer Crystallinity: Annealing can enhance the ordering and crystallinity of the
polymer chains, which is crucial for efficient charge transport and reduced recombination.[2]

[31141[5]

Control Phase Separation: It allows for the controlled growth of donor and acceptor domains,
leading to a more optimal morphology for charge separation and collection.

Remove Residual Solvent: Thermal treatment helps in removing residual casting solvent
from the film, which can otherwise negatively impact morphology and device stability.[12]

However, it is critical to optimize the annealing temperature and duration. Excessive annealing
can lead to large-scale phase separation and the formation of a polymer wetting layer near the
electrode, which can increase recombination and hinder charge extraction.[13]

Q4: What is the difference between Langevin and non-Langevin recombination?

» Langevin Recombination: This is a classical model that describes bimolecular recombination
in low-mobility, homogeneous materials. It assumes that every time an electron and a hole
meet, they recombine. The Langevin recombination rate is proportional to the sum of the
electron and hole mobilities.[14][15]

Non-Langevin Recombination: In many high-performance organic solar cells, the measured
recombination rate is significantly lower than that predicted by the Langevin model. This is
referred to as non-Langevin or reduced recombination. Achieving non-Langevin
recombination is a key goal for fabricating efficient solar cells, especially those with thick
active layers.[5][15] The suppression of Langevin recombination is often associated with the
formation of well-ordered, pure domains and sharp interfaces between the donor and
acceptor materials, which helps to keep separated charges apart.[14][15]
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Troubleshooting Guides

This section provides solutions to common problems encountered during the fabrication and
characterization of Bis-PCBM based solar cells.
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Problem Possible Causes Troubleshooting Steps

- Optimize Morphology:
Experiment with different
solvent additives (e.g., DIO,
ODT) and vary their
concentration.[1][9] - Thermal
) ) Annealing: Optimize the
- High charge carrier ]
) o ) annealing temperature and
Low Power Conversion recombination. - Poor active ) )
o o time. Start with a temperature
Efficiency (PCE) layer morphology. - Inefficient ] )
) sweep to find the optimal
charge extraction. N ]
condition.[6][13] - Interfacial
Engineering: Ensure clean
interfaces. Consider using
interfacial layers to improve
charge extraction and block

recombination.[16][17]

- Improve Contacts: Ensure
good contact between the
active layer and the
electrodes. Vertical phase
segregation can lead to a

polymer-rich layer at the

- High series resistance. - cathode interface, hindering
) Imbalanced charge transport. -  electron extraction.[18] A thin
Low Fill Factor (FF)
S-shaped J-V curve due to PCBM overlayer can
poor contacts. sometimes resolve this.[18] -

Balance Mobility: Use of
additives can enhance electron
mobility.[9] - Reduce Series
Resistance: Check the
conductivity of the transport

layers and electrodes.
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- Inefficient exciton
o dissociation. - High geminate
Low Short-Circuit Current (Jsc) o )
recombination. - Poor light

absorption.

- Optimize Blend Ratio: Vary
the donor:acceptor blend ratio
to find the optimal composition
for exciton dissociation. -
Enhance Absorption: Ensure
the active layer thickness is
sufficient for light absorption
without being excessively thick

to cause high recombination.

. - High non-radiative
Low Open-Circuit Voltage

(Voc)

recombination at interfaces. -

High density of trap states.

- Interface Passivation: Use
interfacial engineering
technigues to passivate
defects at the
perovskite/charge transport
layer interface.[7] - Improve
Material Purity: Ensure the
purity of the donor polymer
and Bis-PCBM to reduce trap
states.

- Subtle variations in
Inconsistent Device fabrication conditions. -
Performance Uncontrolled solvent

evaporation kinetics.

- Control Environment:
Fabricate devices in a
controlled environment (e.g.,
glovebox) to minimize
variations in humidity and
solvent evaporation rates.[12] -
Standardize Protocols: Strictly
adhere to standardized
fabrication protocols to ensure

reproducibility.

Quantitative Data Summary

The following tables summarize the performance of P3HT:PCBM and PTB7:PCBM solar cells
under different processing conditions, highlighting the impact on key photovoltaic parameters.

Table 1: Effect of Solvent Additives on PTB7:PCBM Solar Cell Performance[9]
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Additive PCE (%) Jsc (mA/cm?) Voc (V) FF (%)

None 3.3 8.5 - 49.7

1,8-diiodooctane
(DIO)

9.1 17.1 - 71.5

Table 2: Effect of Thermal Annealing on PCBM Electron Transport Layer in Perovskite Solar
Cells[6]

Annealing PCE (%) FF (%)
Unannealed 10.52 54.3
Annealed 12.01 65.1

Table 3: Effect of Light-Assisted (LA) vs. Hot Plate (HP) Annealing on P3HT:PCBM Solar
Cells[19]

Annealing
Method PCE (%) Jsc (mA/cm?) Voc (mV) FF
(100°C, 15 min)

HP Annealing 2.22 7.75 520 0.56

LA Annealing 3.10 9.11 610 0.55

Experimental Protocols

1. Device Fabrication (General Protocol for P3HT:PCBM Solar Cells)
This protocol provides a general guideline. Specific parameters may need optimization.

o Substrate Cleaning: Sequentially clean ITO-coated glass substrates in an ultrasonic bath
with detergent, deionized water, acetone, and isopropanol.

» Hole Transport Layer (HTL) Deposition: Spin-coat a layer of PEDOT:PSS onto the ITO

substrate and anneal.
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» Active Layer Preparation: Prepare a blend solution of P3HT and Bis-PCBM in a suitable
solvent (e.g., chlorobenzene, o-dichlorobenzene). Additives like DIO can be included at this
stage.

o Active Layer Deposition: Spin-coat the active layer blend onto the HTL in a nitrogen-filled
glovebox.

o Thermal Annealing: Transfer the substrates to a hotplate for thermal annealing at a specific
temperature and duration (e.g., 140°C for 10-30 minutes).[20]

o Cathode Deposition: Deposit the metal cathode (e.g., Al) by thermal evaporation under high

vacuum.
2. Characterization of Charge Carrier Dynamics

To investigate the effects of different treatments on charge carrier recombination, several
advanced characterization techniques can be employed:

» Time-Delayed Collection Field (TDCF): This technique measures the charge generation rate
and can provide insights into geminate recombination.[9][11]

» Bias-Assisted Charge Extraction (BACE): BACE is used to determine the charge carrier
density and recombination rates under different bias conditions.[9][11]

e Space Charge-Limited Current (SCLC) Measurements: This method is used to determine the
charge carrier mobility of electrons and holes separately.[9][11]

Visualizations
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Caption: Experimental workflow for fabricating and characterizing Bis-PCBM based solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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